Cas no 62702-49-2 (Benzoic acid, 4-hydroxy-, 4-hydroxycyclohexyl ester)

Benzoic acid, 4-hydroxy-, 4-hydroxycyclohexyl ester structure
62702-49-2 structure
Product Name:Benzoic acid, 4-hydroxy-, 4-hydroxycyclohexyl ester
CAS No:62702-49-2
MF:C13H16O4
MW:236.263744354248
CID:434701
PubChem ID:58982809
Update Time:2025-04-19

Benzoic acid, 4-hydroxy-, 4-hydroxycyclohexyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-hydroxy-, 4-hydroxycyclohexyl ester
    • (4-hydroxycyclohexyl) 4-hydroxybenzoate
    • SCHEMBL13002524
    • SCHEMBL767676
    • SCHEMBL767675
    • 62702-49-2
    • 4-Hydroxycyclohexyl 4-hydroxybenzoate
    • SCHEMBL795709
    • DTXSID90730768
    • Inchi: 1S/C13H16O4/c14-10-3-1-9(2-4-10)13(16)17-12-7-5-11(15)6-8-12/h1-4,11-12,14-15H,5-8H2
    • InChI Key: MPRLZMKQCOIAFX-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1)O)=O)C1CCC(CC1)O

Computed Properties

  • Exact Mass: 236.10488
  • Monoisotopic Mass: 236.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76
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